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Compound of Interest

Compound Name: Isophorone diamine

Cat. No.: B122779 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of Isophorone Diamine (IPDA), tailored for researchers, scientists, and drug

development professionals. The following procedural guidance is designed to ensure safety

and compliance with regulatory standards.

Immediate Safety and Handling Precautions
Before handling Isophorone Diamine, it is crucial to be aware of its hazards and to use

appropriate personal protective equipment (PPE). IPDA is harmful if swallowed or in contact

with skin, causes severe skin burns and eye damage, may trigger an allergic skin reaction, and

is harmful to aquatic life with long-lasting effects.[1][2][3]

Required Personal Protective Equipment (PPE):

Hand Protection: Wear suitable chemical-resistant gloves that satisfy the specifications of

Regulation (EU) 2016/425 and the standard EN 374.[4]

Eye/Face Protection: Use tightly fitting safety goggles and a face shield (minimum 8-inch).[4]

[5]

Skin and Body Protection: Wear complete protective clothing to prevent skin contact.[1]

Respiratory Protection: In case of insufficient ventilation or the generation of vapors/aerosols,

use a suitable respirator.[3][6]
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Handle IPDA in a well-ventilated area, preferably under a chemical fume hood.[1][5][6] Keep

the substance away from incompatible materials such as acids and strong oxidizing agents.[5]

**Step-by-Step Disposal and Decontamination
Protocol
Disposal of Isophorone Diamine and its contaminated materials must be managed as

hazardous waste in accordance with all local, regional, and national regulations.[4][5][6] Do not

allow the product to enter drains, sewers, or be disposed of with household garbage.[2][4][5]

1. Management of Spills and Leaks:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.

Ensure adequate ventilation.[1][4]

Contain Spillage: Prevent further leakage or spillage if it is safe to do so. Use dikes or inert

absorbent materials to stop the spread.[4] Do not let the product enter drains.[4]

Absorb Material: Cover the spill with a non-combustible, inert absorbent material such as

sand, diatomite, acid binders, or universal binders.[2][4][7]

Collect Waste: Carefully collect the absorbed material and place it into suitable, closed, and

properly labeled containers for hazardous waste disposal.[1][4][5]

Decontaminate Area: Clean the affected area thoroughly. Wash the spill area with soap and

water, and collect the contaminated water for proper disposal.[8]

2. Disposal of Unused Product and Contaminated Containers:

Do Not Mix: Keep Isophorone Diamine waste in its original or a suitable, clearly labeled

container. Do not mix it with other waste.[3]

Licensed Disposal Contractor: Arrange for disposal through a licensed and approved waste

disposal company.[4][5] Offer surplus and non-recyclable solutions to the licensed company.

[4]
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Container Disposal: Empty containers should be treated as the product itself. Dispose of

contaminated packaging in the same manner as the unused product.[3][4]

Quantitative Data Summary
The following table summarizes key quantitative data for Isophorone Diamine, relevant for

transportation and safety assessments.

Parameter Value Reference(s)

UN Number UN2289 [2][3][9]

Transport Hazard Class 8 (Corrosive) [3][4][9]

Packaging Group III [3][4][9]

Acute Oral Toxicity (Rabbit) LD50: 1030 mg/kg [4]

Acute Dermal Toxicity (Rat) LD50: > 2000 mg/kg bw [1]

Aquatic Toxicity (Daphnia) EC50 (48h): 23 mg/l [4]

Aquatic Toxicity (Fish)
LC50 (96h): 110 mg/l (Golden

orfe)
[4]

Biodegradability
Not readily biodegradable (8%

in 28 days)
[3][4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Isophorone Diamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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